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Compound of Interest

Compound Name:
trans-(1S,2S)-2-

Aminocyclopentanol hydrochloride

Cat. No.: B150881 Get Quote

An In-depth Technical Guide to the Safety and Handling of trans-(1S,2S)-2-
Aminocyclopentanol Hydrochloride

This guide provides comprehensive safety and handling information for trans-(1S,2S)-2-
Aminocyclopentanol hydrochloride (CAS Number: 68327-04-8), intended for researchers,

scientists, and professionals in drug development. The following sections detail the

compound's properties, associated hazards, and recommended safety protocols.

Chemical and Physical Properties
trans-(1S,2S)-2-Aminocyclopentanol hydrochloride is a white crystalline solid.[1][2] It is

soluble in water and alcohol.[1] Proper storage involves keeping the container tightly closed in

a dry, cool, and well-ventilated place, often under an inert gas like argon at 2-8°C.[3][4][5]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 68327-04-8 [1][3][5][6][7]

Molecular Formula C₅H₁₂ClNO [1][5][8][9][10]

Molecular Weight 137.61 g/mol [5][6][8][9][10]

Appearance White crystalline solid [1][2][5]

Melting Point 155-160 °C [1]

Solubility Soluble in water and alcohol [1]

Storage Temperature 2-8°C, under inert gas [4][5]

Hazard Identification and Classification
This compound is classified as harmful if swallowed and can cause skin and serious eye

irritation.[3][11]

Table 2: GHS Hazard Classification

Classification Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [3][11]

Skin Irritation H315 Causes skin irritation [11]

Eye Irritation H319
Causes serious eye

irritation
[11]

Signal Word: Warning[3][11]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P301+P317: IF SWALLOWED: Get medical help.[3]
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P330: Rinse mouth.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of trans-(1S,2S)-2-Aminocyclopentanol hydrochloride necessitates the use of

appropriate personal protective equipment and adherence to standard laboratory safety

protocols.

Engineering Controls
Work in a well-ventilated area.[1][3] Use a local exhaust system if dust formation is possible.

[12]

Ensure safety shower and eye-wash stations are readily accessible.[12]

Personal Protective Equipment
Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

[3][9]

Skin Protection

Wear impervious, flame-

resistant clothing and handle

with suitable chemical-resistant

gloves. Inspect gloves before

use and wash hands after

handling.

[3][9]

Respiratory Protection
If dust is generated, use a

NIOSH-approved respirator.
[8]
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First Aid Measures
In case of exposure, follow these first aid guidelines and seek medical advice.

Table 4: First Aid Procedures

Exposure Route Procedure Source(s)

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately.

[3]

Skin Contact

Immediately remove

contaminated clothing. Wash

off with soap and plenty of

water. Consult a doctor.

[3][8]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[3][8]

Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area.[8] Avoid dust formation and breathing

vapors, mist, or gas.[8] Ensure adequate ventilation.[8] Use personal protective equipment.[8]

Prevent further leakage if it is safe to do so.[3] Sweep up the spilled material and place it in a

suitable, closed container for disposal.[12]
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Contain Spill
(Prevent further spread)

Clean Up Spill
(Sweep solid material)

Collect in Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Page loading... [wap.guidechem.com]

3. echemi.com [echemi.com]

4. 68327-04-8 CAS MSDS ((1S,2S)-trans-2-Aminocyclopentanol hydrochloride) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

5. (1S,2S)-trans-2-Aminocyclopentanol hydrochloride Nine Chongqing Chemdad Co. ，Ltd
[chemdad.com]

6. calpaclab.com [calpaclab.com]

7. scbt.com [scbt.com]

8. Page loading... [guidechem.com]

9. trans-(1R,2R)-2-Aminocyclopentanol hydrochloride - Safety Data Sheet
[chemicalbook.com]

10. chemscene.com [chemscene.com]

11. chemicalbook.com [chemicalbook.com]

12. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

To cite this document: BenchChem. [trans-(1S,2S)-2-Aminocyclopentanol hydrochloride
safety and handling guidelines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150881#trans-1s-2s-2-aminocyclopentanol-
hydrochloride-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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